Cas no 20211-01-2 (1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester)
20211-01-2 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester
CAS No:20211-01-2
MF:C20H32O4
MW:336.465686798096
CID:238952
PubChem ID:22223416
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester
- dicyclohexyl cyclohexane-1,2-dicarboxylate
- DTXSID90623565
- 20211-01-2
- VKPGBQAXQBOSCY-UHFFFAOYSA-N
- SCHEMBL1296625
-
- Inchi: 1S/C20H32O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h15-18H,1-14H2
- InChI Key: VKPGBQAXQBOSCY-UHFFFAOYSA-N
- SMILES: O(C(C1CCCCC1C(=O)OC1CCCCC1)=O)C1CCCCC1
Computed Properties
- Exact Mass: 336.23016
- Monoisotopic Mass: 336.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
20211-01-2 (1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester) Related Products
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- 16409-46-4(2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate)
- 77341-67-4(4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid)
- 17159-80-7(Ethyl 4-hydroxycyclohexanecarboxylate)
- 41088-52-2(3,4-Epoxycyclohexanecarboxylate Methyl Ester)
- 76-50-6(Bornyl isovalerate)
- 7779-73-9(Isobornyl isovalerate)
- 4430-31-3(Octahydro-2H-chromen-2-one)
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